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Diethylene Glycol Dibenzoate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethylene glycol dibenzoate (DEGDB) is a high-solvating plasticizer belonging to the

benzoate ester class of organic compounds.[1] Primarily utilized to enhance the flexibility and

durability of various polymers, DEGDB is characterized by its low volatility, good thermal

stability, and excellent compatibility with a wide range of resins.[1] This technical guide provides

an in-depth overview of the chemical and physical properties of diethylene glycol dibenzoate,

its molecular structure, and standardized methodologies for its characterization.

Chemical Identity and Structure
Diethylene glycol dibenzoate is the diester of diethylene glycol and benzoic acid.[1]

IUPAC Name: 2-[2-(benzoyloxy)ethoxy]ethyl benzoate[2]

CAS Number: 120-55-8[1][2]

Molecular Formula: C₁₈H₁₈O₅[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b031904?utm_src=pdf-interest
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://store.astm.org/e0324-16.html
https://store.astm.org/e0324-16.html
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://store.astm.org/e0324-16.html
https://ayalytical.com/astm-d7777/
https://store.astm.org/e0324-16.html
https://ayalytical.com/astm-d7777/
https://ayalytical.com/astm-d7777/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 314.33 g/mol [1]

Synonyms: Oxybis(ethane-2,1-diyl) dibenzoate, Diglycol dibenzoate, Benzo Flex 2-45,

Ethanol, 2,2'-oxybis-, dibenzoate.[1][2][3]

Molecular Structure
The structure of diethylene glycol dibenzoate consists of a central diethylene glycol ether

linkage with two benzoate groups esterified at either end.[1]

2D Structure of Diethylene Glycol Dibenzoate

Physicochemical Properties
Diethylene glycol dibenzoate is a colorless to light yellow, viscous oily liquid with a slight

odor.[1] It is characterized by its high boiling point and low volatility.[1]

Table 1: Quantitative Physicochemical Data for Diethylene Glycol Dibenzoate
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Property Value Units Reference(s)

Molecular Weight 314.33 g/mol [1]

Melting Point 24 °C [3][4]

Boiling Point 235 - 237 °C at 7 mmHg [2][3][4]

Density 1.175 g/mL at 25 °C [2][3][4]

Refractive Index 1.544 n20/D [2][3][4]

Flash Point >230 °F [3][5]

Viscosity 75 cP at 20 °C

Water Solubility Slightly soluble - [1]

Solubility in Organic

Solvents

Soluble in general

organic solvents
- [1]

Assay (Benzoic

Esters)
≥ 99.0 % [2][6]

Acidity (as Benzoic

Acid)
≤ 0.1 % [2][6]

Synthesis
The primary method for the industrial synthesis of diethylene glycol dibenzoate is the direct

esterification of diethylene glycol with benzoic acid.[1] This reaction is typically catalyzed by an

acid and involves the removal of water to drive the equilibrium towards the product.[1]

Synthesis Workflow
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General Synthesis Workflow for Diethylene Glycol Dibenzoate

Experimental Protocols for Physicochemical
Characterization
The following table outlines standardized methodologies for determining the key

physicochemical properties of diethylene glycol dibenzoate. These protocols are based on

widely accepted standards, primarily from ASTM International.

Table 2: Standard Experimental Protocols for Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b031904?utm_src=pdf-body-img
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Standard Method
Brief Description of
Methodology

Melting Point ASTM E324

This method involves heating a

sample in a capillary tube at a

controlled rate and observing

the temperatures at which

melting begins and is

complete.[1][7]

Boiling Point ASTM D1078

A sample is distilled under

controlled conditions, and the

temperature of the vapor is

recorded as the boiling point.

For reduced pressure

measurements, adjustments

are made to the apparatus and

calculations.

Density ASTM D4052

The density of a liquid sample

is determined using a digital

density meter, which measures

the oscillation period of a U-

shaped tube filled with the

sample.[3][4][8][9]

Viscosity ASTM D445

The kinematic viscosity is

measured by determining the

time it takes for a fixed volume

of liquid to flow under gravity

through a calibrated glass

capillary viscometer.[10]

Dynamic viscosity can be

calculated if the density is

known.

Refractive Index ASTM D1218 The refractive index of a liquid

is measured using a

refractometer, which

determines the extent to which

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://store.astm.org/e0324-16.html
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://store.astm.org/d4052-22.html
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://data.ntsb.gov/Docket/Document/docBLOB?ID=40058486&FileExtension=.PDF&FileName=Powerplants%208%20-%20Exhibit%20No.%208H%20-%20ASTM%20Standard%20D4052%3A%20%22Standard%20Test%20Method%20for%20Density%20and%20Relative%20Density%20of%20Liquids%20by%20Digital%20Density%20Meter.%22-Master.PDF
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://store.astm.org/d0445-24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


light is bent as it passes

through the sample.[11][12]

Solubility General Laboratory Procedure

A qualitative assessment

involves adding a small

amount of the solute to a given

solvent at a specific

temperature and observing its

dissolution. For quantitative

analysis, a saturated solution

is prepared, and the

concentration of the dissolved

solute is determined using an

appropriate analytical

technique.[13][14][15]

Applications in Research and Development
The primary application of diethylene glycol dibenzoate is as a plasticizer.[1] Its properties

make it a suitable replacement for some phthalate-based plasticizers. In a research and

development context, it is utilized in:

Polymer Science: To modify the physical properties of polymers such as polyvinyl chloride

(PVC) and polyvinyl acetate (PVA), enhancing flexibility and durability.[1]

Adhesive and Sealant Formulation: To improve the flexibility and adhesion properties of

various adhesive and sealant products.[1]

Coatings and Inks: As a plasticizer and coalescing agent in the formulation of paints and

printing inks.

Safety and Handling
Diethylene glycol dibenzoate is considered to have low toxicity. However, as with any

chemical, it should be handled with appropriate personal protective equipment (PPE), including

safety glasses and gloves, in a well-ventilated area. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).
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Conclusion
Diethylene glycol dibenzoate is a well-characterized compound with a range of industrial and

research applications, primarily as a high-performance plasticizer. Its defined chemical and

physical properties, along with established methods for its synthesis and characterization,

provide a solid foundation for its use in scientific research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethylene glycol dibenzoate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031904#diethylene-glycol-dibenzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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